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Compound of Interest

Compound Name: Prepro VIP (111-122), human

Cat. No.: B549695

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals regarding the human peptide fragment Prepro VIP (111-
122). The focus is on proper disposal procedures, immediate safety protocols, and a summary
of its biological context.

Physicochemical Properties

The following table summarizes the key quantitative data for Prepro VIP (111-122).

Property Value Reference

) ] Val-Ser-Ser-Asn-lle-Ser-Glu-
Amino Acid Sequence [1]
Asp-Pro-Val-Pro-Val

Molecular Formula Cs3Hs7N13021 [1]
Molecular Weight 1242.35 g/mol (net) [1]
Peptide Purity (HPLC) >97% [1]
Theoretical pl 3.01 [1]

GRAVY (Grand Average of

o 0.08 [1]
Hydropathicity)

Immediate Safety and Handling Precautions
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Due to the limited specific toxicity data for many synthetic peptides, it is crucial to treat Prepro
VIP (111-122) as a potentially hazardous material. Adherence to standard laboratory safety
protocols is mandatory.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times.

o Eye Protection: Use safety glasses or goggles to protect against splashes.

e Lab Coat: A lab coat or other protective gown is required to prevent skin contact.
Handling Lyophilized Powder:

o Work in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation
of the fine powder.

» Before opening the vial, allow it to equilibrate to room temperature to avoid moisture
condensation.

Emergency Procedures:

« Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Flush eyes with water for at least 15 minutes and seek medical attention.
 Inhalation: Move to an area with fresh air and seek medical attention.

» Spills: For liquid spills, absorb with sand or vermiculite. For powder spills, gently cover with
absorbent paper to avoid raising dust, then wet the paper before cleaning. Place all cleanup
materials in a sealed container for disposal.

Proper Disposal Procedures

All waste contaminated with Prepro VIP (111-122) must be segregated and disposed of as
hazardous chemical waste. Never dispose of this material in the regular trash or down the
drain.
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Step-by-Step Disposal Protocol:

o Waste Segregation: At the point of generation, separate waste into three dedicated and
clearly labeled streams:

o Solid Waste: Includes contaminated consumables such as pipette tips, tubes, gloves, and
absorbent paper.

o Liquid Waste: Consists of unused or expired Prepro VIP (111-122) solutions and
contaminated buffers.

o Sharps Waste: Needles, syringes, and any other contaminated items that can puncture the
skin.

e Containerization:

o Solid Waste: Collect in a dedicated, leak-proof container (e.g., high-density polyethylene)
that is kept closed when not in use.

o Liquid Waste: Collect in a dedicated, leak-proof, and chemically resistant container.
Ensure compatibility with any solvents used.

o Sharps Waste: Dispose of immediately in a designated, puncture-resistant, and leak-proof
sharps container.

o Chemical Inactivation (Recommended for Liquid Waste):

o For an added layer of safety, liquid peptide waste can be chemically inactivated.

o Inactivation Reagents: Common options include a 10% bleach solution, 1 M sodium
hydroxide (NaOH), or 1 M hydrochloric acid (HCI).

o Procedure: In a chemical fume hood, carefully add the liquid peptide waste to the
inactivation solution (a common ratio is 1 part waste to 10 parts inactivation solution).
Allow the mixture to stand for a recommended period (e.g., 24 hours) to ensure complete
degradation.

e |nstitutional Protocols:
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o Follow your institution's specific guidelines for hazardous waste disposal.

o Contact your Environmental Health and Safety (EHS) department to schedule a pickup for
the properly segregated and labeled waste containers.

Experimental Protocols

As Prepro VIP (111-122) is a spacer peptide with no known significant biological function,
specific experimental protocols are not widely available.[2] The following is a general protocol
for the reconstitution and handling of lyophilized peptides.

Protocol: Reconstitution of Lyophilized Prepro VIP (111-122)

» Preparation: Don the appropriate PPE (lab coat, safety goggles, and chemical-resistant
gloves) and perform all work in a chemical fume hood or a well-ventilated area.

o Equilibration: Allow the vial of lyophilized Prepro VIP (111-122) to reach room temperature
before opening to prevent condensation.

¢ Reconstitution:
o Carefully open the vial.

o Add the appropriate solvent. For many peptides, sterile, distilled water or a specific buffer
is suitable. The choice of solvent should be based on the peptide's properties and the
experimental requirements.

o Gently swirl or vortex the vial to ensure the peptide dissolves completely. Avoid vigorous
shaking, which can lead to peptide aggregation.

» Storage of Reconstituted Peptide:

o For long-term storage, it is recommended to store the peptide in lyophilized form at -20°C
or -80°C.

o Once reconstituted, store the solution as recommended by the manufacturer, typically at
-20°C or -80°C, to maintain stability. Avoid repeated freeze-thaw cycles by aliquoting the
solution.
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Biological Context and Signaling Pathways

Prepro VIP (111-122) is a peptide fragment derived from the precursor protein, prepro-
vasoactive intestinal peptide (prepro-VIP).[3] This precursor is proteolytically cleaved to
produce several bioactive peptides, most notably Vasoactive Intestinal Peptide (VIP) and
Peptide Histidine Methionine (PHM).[3][4]

Prepro VIP (111-122) itself is considered a "spacer peptide” that is situated between the PHM
and VIP sequences within the precursor.[2] Studies have indicated that, unlike VIP, Prepro VIP
(111-122) does not have a significant biological effect, such as the inhibition of smooth muscle
activity.[5] As it has no known functional significance, there is no established signaling pathway
directly associated with Prepro VIP (111-122).

The diagram below illustrates the processing of the Prepro VIP precursor into its various
peptide fragments.
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Processing of the Prepro-VIP precursor protein.

The following diagram illustrates the general experimental workflow for handling a lyophilized
peptide like Prepro VIP (111-122).
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Start: Receive Lyophilized Peptide

5. Perform Experiment
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7. Segregate Waste (Solid, Liquid, Sharps)
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End

Click to download full resolution via product page

General workflow for handling lyophilized peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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